Cas no 84143-29-3 (oct-4-en-2-ol)

• Product Name: oct-4-en-2-ol
• CAS No: 84143-29-3
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 6613222
• PubChem ID: 12476219
• Update Time: 2025-05-19

oct-4-en-2-ol Chemical and Physical Properties

Names and Identifiers

• oct-4-en-2-ol
• SCHEMBL1873685
• (E)-oct-4-en-2-ol
• SCHEMBL3254563
• 84143-29-3
• EN300-1844549
• (4E)-4-octen-2-ol

• Inchi： 1S/C8H16O/c1-3-4-5-6-7-8(2)9/h5-6,8-9H,3-4,7H2,1-2H3/b6-5+
• InChI Key： NIQPTHLPUOKHML-AATRIKPKSA-N
• SMILES： OC(C)C/C=C/CCC

Computed Properties

• Exact Mass: 128.120115130g/mol
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on oct-4-en-2-ol

Recent Advances in the Study of 84143-29-3 and Oct-4-en-2-ol in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 84143-29-3 and the product oct-4-en-2-ol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug development, particularly in the context of their unique chemical properties and biological activities. This research brief aims to summarize the latest findings related to these compounds, highlighting their significance in current scientific endeavors.

Recent studies have focused on the synthesis and characterization of 84143-29-3, a compound that has shown promise in various biochemical assays. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and stability. Preliminary results suggest that 84143-29-3 exhibits moderate reactivity under physiological conditions, making it a candidate for further pharmacological evaluation.

Oct-4-en-2-ol, on the other hand, has been studied for its role as a chiral building block in organic synthesis. Its enantioselective properties have been leveraged in the development of novel therapeutic agents. A recent publication in the Journal of Medicinal Chemistry demonstrated that oct-4-en-2-ol can serve as a precursor for the synthesis of bioactive molecules with potential anti-inflammatory and antimicrobial activities. The study utilized computational modeling to predict the compound's interactions with target proteins, providing a foundation for future experimental validation.

In addition to its synthetic utility, oct-4-en-2-ol has been explored for its biological effects. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that oct-4-en-2-ol derivatives exhibit inhibitory activity against certain enzymes involved in metabolic disorders. These findings open new avenues for the design of enzyme inhibitors that could be used to treat conditions such as diabetes and obesity.

The combination of 84143-29-3 and oct-4-en-2-ol in hybrid molecules has also been investigated. Researchers have hypothesized that the integration of these compounds could lead to synergistic effects, enhancing their therapeutic potential. Early-stage in vitro studies have shown that such hybrids possess improved bioavailability and target specificity compared to their individual components. However, further in vivo studies are required to confirm these observations.

Despite the promising results, challenges remain in the practical application of these compounds. Issues such as scalability of synthesis, stability under storage conditions, and potential toxicity need to be addressed. Ongoing research is focused on optimizing the synthetic routes and conducting comprehensive safety assessments to ensure their suitability for clinical development.

In conclusion, the latest research on 84143-29-3 and oct-4-en-2-ol underscores their potential as valuable tools in chemical biology and drug discovery. The interdisciplinary approach combining synthetic chemistry, computational modeling, and biological assays has provided deeper insights into their mechanisms of action. Future studies should aim to translate these findings into tangible therapeutic solutions, addressing unmet medical needs.